Cas no 432501-53-6 (Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 432501-53-6
• MF: C₁₃H₁₂Cl₂N₂O₂S
• MW: 331.217579841614
• CID: 6786134
• PubChem ID: 2914565
• Update Time: 2025-06-14

Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(3,5-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• 432501-53-6
• Ethyl 3-((3,5-dichlorophenyl)amino)-5-methyl-2,4-thiazolecarboxylate, 95%
• Ethyl 2-((3,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate
• MS-11160
• AKOS022169304
• ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate
• Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H12Cl2N2O2S/c1-3-19-12(18)11-7(2)16-13(20-11)17-10-5-8(14)4-9(15)6-10/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key： RZGZDQMVTSWSLK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC1=NC(C)=C(C(=O)OCC)S1)Cl

Computed Properties

• Exact Mass: 329.9996542g/mol
• Monoisotopic Mass: 329.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.5Ų

Additional information on Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 432501-53-6)

The compound Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 432501-53-6) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole core substituted with 3,5-dichloroanilino and ethyl carboxylate groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel bioactive agents.

In recent years, the demand for heterocyclic compounds like Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate has surged, driven by advancements in drug discovery and crop protection. The thiazole ring, a key component of this molecule, is known for its versatility in medicinal chemistry, often contributing to antimicrobial, antifungal, and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance and sustainable agriculture, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS No. 432501-53-6 typically involves multi-step reactions, including condensation and esterification processes. Its 3,5-dichloroanilino moiety enhances lipophilicity, which can improve membrane permeability in drug candidates—a hot topic in pharmacokinetics research. Additionally, the ethyl carboxylate group offers reactivity for further derivatization, making it a versatile building block for combinatorial chemistry libraries.

From an SEO perspective, users often search for "thiazole derivatives applications" or "synthesis of 3,5-dichloroanilino compounds," reflecting industry interest in structure-activity relationships. The compound’s relevance to cancer research (as some thiazoles show kinase inhibition) and pesticide development (due to dichloro-substituted aromatic systems) further boosts its visibility in academic and commercial queries. Analytical techniques like HPLC and NMR for characterizing CAS 432501-53-6 are also frequently discussed in online forums.

Environmental and regulatory considerations are increasingly shaping compound usage. While Ethyl 2-(3,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate isn’t classified as hazardous under major chemical inventories, its chlorinated aromatic structure warrants careful handling per green chemistry principles. This aligns with searches for "eco-friendly synthesis of heterocycles"—a growing concern among chemists.

In conclusion, 432501-53-6 represents a compelling case study in functionalized thiazole chemistry, bridging academic curiosity and industrial innovation. Its dual applicability in life sciences and material development ensures continued relevance, especially when optimized for selectivity and sustainability—key themes in modern research queries.